Cas no 919361-21-0 (Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-)
![Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]- structure](https://www.kuujia.com/scimg/cas/919361-21-0x500.png)
919361-21-0 structure
Product name:Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-
Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-
- 4-[4-(2-hydroxyethyl)-5-methyl-1,3-oxazol-2-yl]benzonitrile
- 919361-21-0
- DTXSID80843937
-
- Inchi: InChI=1S/C13H12N2O2/c1-9-12(6-7-16)15-13(17-9)11-4-2-10(8-14)3-5-11/h2-5,16H,6-7H2,1H3
- InChI Key: QEASJYGIJWYJHR-UHFFFAOYSA-N
- SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)C#N)CCO
Computed Properties
- Exact Mass: 228.089877630g/mol
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 70Ų
Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]- Related Literature
-
Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
-
2. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
-
Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
-
Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
-
Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
919361-21-0 (Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-) Related Products
- 879291-27-7(2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 1196147-72-4(3-(Di-t-butylphosphino)propylamine, min. (10 wt% in THF))
- 1185134-32-0(Methyl Imidazol-1-yl-acetate-d3)
- 954224-69-2(4-(2-fluoro-4-methylphenoxy)piperidine)
- 1448028-20-3(N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-ethoxynaphthalene-1-carboxamide)
- 1805037-71-1(5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde)
- 70581-00-9(1-4-(4-Pyridinyl)phenyl-ethanone)
- 1111637-95-6(3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine)
- 2138191-02-1(1-Butanone, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-3-methyl-)
- 2229157-35-9(1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol)
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
